Cas no 137232-81-6 (Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)-)

137232-81-6 structure
Product name:Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)-
Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)-
- 2,2,2-trifluoro-N-(4-oxobutyl)acetamide
- DTXSID20456141
- N-(4-oxobutyl)trifluoroacetamide
- 137232-81-6
- SCHEMBL6975512
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- Inchi: InChI=1S/C6H8F3NO2/c7-6(8,9)5(12)10-3-1-2-4-11/h4H,1-3H2,(H,10,12)
- InChI Key: RIEVCJDAGDYFEP-UHFFFAOYSA-N
- SMILES: C(CC=O)CNC(=O)C(F)(F)F
Computed Properties
- Exact Mass: 183.05071298g/mol
- Monoisotopic Mass: 183.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
- XLogP3: 0.4
Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)- Related Literature
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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2. Back matter
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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